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Compound of Interest

Compound Name: Chromane-3-carbothioamide

Cat. No.: B15326032 Get Quote

For immediate use by researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Chromane-3-carbothioamide (CAS No. 1486705-15-0). In the absence of a specific Safety

Data Sheet (SDS), this compound must be handled and disposed of as a hazardous chemical.

The following procedures are based on general principles of laboratory safety and chemical

waste management.

Hazard Assessment and Initial Precautions
While specific toxicity data for Chromane-3-carbothioamide is not readily available, its

structural components suggest potential hazards. The parent molecule, chromane, is known to

be flammable and can cause skin, eye, and respiratory irritation[1]. Thioamides as a class of

compounds can exhibit significant biological activity and may be toxic; some are known to be

teratogenic in animal studies[2]. Therefore, it is imperative to treat Chromane-3-
carbothioamide with a high degree of caution.

Immediate Safety Precautions:

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab

coat, chemical-resistant gloves (nitrile or neoprene), and chemical splash goggles.

Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood.
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Avoid Inhalation and Contact: Minimize the generation of dust or aerosols. Avoid direct

contact with skin and eyes.

Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure

compliant disposal.

Waste Container: Use a dedicated, properly labeled, and sealable waste container for

Chromane-3-carbothioamide waste. The container should be made of a material

compatible with organic compounds.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Chromane-3-carbothioamide". The approximate quantity of the waste

should also be indicated.

Incompatible Materials: Do not mix Chromane-3-carbothioamide waste with other waste

streams, particularly strong oxidizing agents, strong acids, or strong bases, as the reactivity

of the carbothioamide group is not fully characterized.

Step-by-Step Disposal Procedure
The disposal of Chromane-3-carbothioamide must be handled by a licensed hazardous

waste disposal contractor. Do not attempt to dispose of this chemical down the drain or in

regular trash.

Operational Protocol:

Initial Decontamination: For minor spills or contaminated labware (e.g., glassware, spatulas),

decontaminate using a suitable organic solvent (e.g., ethanol or acetone) in a chemical fume

hood. Collect the contaminated solvent as hazardous waste.

Waste Collection:

Solid Waste: Carefully transfer any solid Chromane-3-carbothioamide waste into the

designated hazardous waste container.
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Contaminated Materials: Place any grossly contaminated disposable items, such as

gloves, weighing paper, or absorbent pads, into the same hazardous waste container.

Empty Containers: The original container of Chromane-3-carbothioamide, even if

"empty," must be treated as hazardous waste and disposed of through the hazardous

waste contractor.

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area. This area should be secure, well-ventilated, and away from incompatible materials.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or the designated hazardous waste disposal contractor to schedule a pickup. Provide them

with the full chemical name and any other required information.

Data Presentation
Table 1: Summary of Key Disposal Information for Chromane-3-carbothioamide
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Parameter Guideline

Chemical Name Chromane-3-carbothioamide

CAS Number 1486705-15-0

Assumed Hazards
Flammable, Skin/Eye/Respiratory Irritant,

Potentially Toxic, Potential Teratogen

Required PPE
Lab coat, chemical-resistant gloves, chemical

splash goggles

Handling Location Certified chemical fume hood

Waste Classification Hazardous Waste

Disposal Method
Collection by a licensed hazardous waste

disposal contractor

Incompatible Wastes
Strong oxidizing agents, strong acids, strong

bases

Waste Container Labeled, sealable, and compatible container

Spill Cleanup
Decontaminate with a suitable organic solvent;

collect all materials as hazardous waste

Experimental Protocols
As this document pertains to disposal, no experimental protocols for research are included. The

primary protocol is the step-by-step disposal procedure outlined in Section 3.

Mandatory Visualization
Diagram 1: Disposal Workflow for Chromane-3-carbothioamide
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Caption: Disposal workflow for Chromane-3-carbothioamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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